![molecular formula C23H33N3O2S B2847925 N-{4-[(adamantan-1-yl)methyl]-1,3-thiazol-2-yl}-2-(cyclohexylformamido)acetamide CAS No. 433257-82-0](/img/structure/B2847925.png)
N-{4-[(adamantan-1-yl)methyl]-1,3-thiazol-2-yl}-2-(cyclohexylformamido)acetamide
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Overview
Description
“N-{4-[(adamantan-1-yl)methyl]-1,3-thiazol-2-yl}-2-(cyclohexylformamido)acetamide” is a complex organic compound. It contains an adamantane core, which is a type of diamondoid and a form of carbon nanomaterial . The compound also contains a thiazol-2-yl group and a cyclohexylformamido group . The compound is related to a class of substances known as synthetic cannabinoids .
Synthesis Analysis
The synthesis of similar adamantane-containing compounds has been reported in the literature. For instance, N-adamantylated amides have been synthesized from 1-adamantyl nitrate in sulfuric acid media . In another study, a compound was synthesized by reacting amantadine with 4-(chlorosulfonyl)benzoic acid under microwave irradiation conditions in a one-pot reaction .Molecular Structure Analysis
The molecular structure of “N-{4-[(adamantan-1-yl)methyl]-1,3-thiazol-2-yl}-2-(cyclohexylformamido)acetamide” is complex due to the presence of multiple functional groups. The adamantane core provides a rigid, three-dimensional structure to the molecule . The thiazol-2-yl and cyclohexylformamido groups are likely to contribute to the compound’s reactivity and potential biological activity .Chemical Reactions Analysis
The chemical reactions involving “N-{4-[(adamantan-1-yl)methyl]-1,3-thiazol-2-yl}-2-(cyclohexylformamido)acetamide” are likely to be influenced by the presence of the adamantane core and the other functional groups in the molecule. For instance, the adamantane core can undergo reactions with nitrogen-containing nucleophiles .Physical And Chemical Properties Analysis
The physical and chemical properties of “N-{4-[(adamantan-1-yl)methyl]-1,3-thiazol-2-yl}-2-(cyclohexylformamido)acetamide” would depend on its molecular structure. The adamantane core is likely to confer stability and rigidity to the molecule .Scientific Research Applications
Anti-Dengue Virus Activity
The compound has shown significant anti-Dengue virus serotype 2 activity . It was synthesized by reacting amantadine with 4-(chlorosulfonyl)benzoic acid under microwave irradiation conditions in a one-pot reaction . The compound showed significant anti-Dengue virus serotype 2 activity (IC 50 = 22.2 µM) and low cytotoxicity (CC 50 < 100 µM) .
Antimicrobial Activity
The compound has demonstrated antimicrobial activity . In vitro antimicrobial activity of the compound was evaluated against a panel of Gram-positive and Gram-negative bacteria and yeast-like pathogenic fungus Candida albicans .
Anti-Proliferative Activity
The compound has shown anti-proliferative activities . The anti-proliferative effects of adamantyl-based compounds were evaluated .
Anti-Inflammatory Effects
The compound has anti-inflammatory effects . The anti-inflammatory effects of adamantyl-based compounds were evaluated by the protein denaturation assay .
Future Directions
The future directions for research on “N-{4-[(adamantan-1-yl)methyl]-1,3-thiazol-2-yl}-2-(cyclohexylformamido)acetamide” could include further exploration of its synthesis, characterization, and potential biological activity. The development of more efficient synthesis methods and the investigation of its mechanism of action could be areas of interest .
Mechanism of Action
Target of Action
It’s worth noting that similar compounds with adamantane structures have been found to exhibit anti-dengue virus (denv) activity .
Mode of Action
Based on the anti-dengue activity of similar compounds, it can be hypothesized that this compound may interact with viral proteins or host factors essential for the viral life cycle .
Biochemical Pathways
Given the potential anti-dengue activity, it is likely that the compound interferes with the viral replication process, which could involve various biochemical pathways .
Result of Action
Similar compounds have shown significant anti-denv serotype 2 activity and low cytotoxicity , suggesting that this compound may also exhibit antiviral effects.
properties
IUPAC Name |
N-[2-[[4-(1-adamantylmethyl)-1,3-thiazol-2-yl]amino]-2-oxoethyl]cyclohexanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H33N3O2S/c27-20(13-24-21(28)18-4-2-1-3-5-18)26-22-25-19(14-29-22)12-23-9-15-6-16(10-23)8-17(7-15)11-23/h14-18H,1-13H2,(H,24,28)(H,25,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FEPCKBOZACWKKI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C(=O)NCC(=O)NC2=NC(=CS2)CC34CC5CC(C3)CC(C5)C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H33N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-{4-[(adamantan-1-yl)methyl]-1,3-thiazol-2-yl}-2-(cyclohexylformamido)acetamide |
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